Cas no 304645-98-5 (4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate)

• Product Name: 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate
• CAS No: 304645-98-5
• MF: C₂₁H₁₂BrN₃O₃
• MW: 434.242283821106
• CID: 6595492
• PubChem ID: 6027079
• Update Time: 2025-07-15

4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate
• (E)-4-(2-(1H-benzo[d]imidazol-2-yl)-2-cyanovinyl)phenyl 5-bromofuran-2-carboxylate
• 2-Furancarboxylic acid, 5-bromo-, 4-[2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]phenyl ester
• 304645-98-5
• [4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]phenyl] 5-bromofuran-2-carboxylate
• 4-[(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-yl]phenyl 5-bromofuran-2-carboxylate
• F0791-0035
• Z56767528
• AKOS001012199

• Inchi： 1S/C21H12BrN3O3/c22-19-10-9-18(28-19)21(26)27-15-7-5-13(6-8-15)11-14(12-23)20-24-16-3-1-2-4-17(16)25-20/h1-11H,(H,24,25)
• InChI Key： CIEAVBQLGBUYTR-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(OC1=CC=C(C=C(C2NC3=CC=CC=C3N=2)C#N)C=C1)=O

Computed Properties

• Exact Mass: 433.00620g/mol
• Monoisotopic Mass: 433.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate

Comprehensive Analysis of 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate (CAS No. 304645-98-5)

The compound 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate (CAS No. 304645-98-5) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a benzodiazole core, a cyanoethylene linker, and a 5-bromofuran-2-carboxylate moiety, making it a subject of interest in advanced chemical research. This compound is often explored for its potential applications in pharmaceutical intermediates, material science, and organic synthesis due to its versatile reactivity and functional groups.

In recent years, the demand for heterocyclic compounds like 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate has surged, driven by their utility in drug discovery and biomedical research. Researchers are particularly intrigued by its potential role in fluorescence labeling and molecular probes, as the benzodiazole unit is known for its photophysical properties. Additionally, the 5-bromofuran segment offers opportunities for further functionalization, aligning with the growing trend of click chemistry and covalent inhibitors in modern therapeutics.

The synthesis of CAS No. 304645-98-5 involves multi-step organic reactions, including condensation, esterification, and palladium-catalyzed coupling. These methods are frequently discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly protocols, researchers are exploring catalytic alternatives to traditional halogenation processes to reduce waste and improve yields.

From an industrial perspective, 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate is gaining traction as a high-value intermediate for specialty chemicals. Its structural complexity allows for customization, catering to niche markets such as agrochemicals and electronic materials. The compound’s thermal stability and solubility profile also make it a candidate for polymer additives and coatings, addressing the need for advanced functional materials in high-tech industries.

Safety and handling of CAS No. 304645-98-5 are critical considerations in laboratory and production settings. While not classified as hazardous, standard precautions for organic solvents and brominated compounds should be followed. The compound’s MSDS (Material Safety Data Sheet) provides detailed guidelines for storage, handling, and disposal, ensuring compliance with global regulatory standards such as REACH and OSHA.

In summary, 4-(1E)-2-(1H-1,3-benzodiazol-2-yl)-2-cyanoeth-1-en-1-ylphenyl 5-bromofuran-2-carboxylate represents a fascinating intersection of chemical innovation and practical applications. Its relevance to cutting-edge research and industrial processes underscores its importance in the evolving landscape of specialty chemicals. As scientific advancements continue, this compound is poised to play a pivotal role in addressing challenges across multiple disciplines.